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4-Chloro-7-sulfobenzofurazan

ammonium salt

CAS No.: 81377-14-2

Cat. No.: B1205124

Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

cellular thiols is paramount. These molecules, including glutathione (GSH), cysteine (Cys), and

homocysteine (Hcy), are critical in maintaining cellular redox homeostasis, and their

dysregulation is implicated in a host of pathologies. This guide provides an in-depth, objective

comparison of two popular fluorescent probes for cellular thiol quantification:

monobromobimane (mBBr) and the benzofurazan-based probe, 4-(aminosulfonyl)-7-fluoro-

2,1,3-benzoxadiazole (ABD-F).

The Critical Role of Cellular Thiols
Cellular thiols are a class of organic compounds containing a sulfhydryl (-SH) group. They are

powerful reducing agents and play a central role in antioxidant defense, detoxification of

xenobiotics, and regulation of protein function through post-translational modifications.

Glutathione, the most abundant non-protein thiol in mammalian cells, is a key player in these

processes.[1] An imbalance in the cellular thiol pool is a hallmark of oxidative stress and is

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1205124#bc-rfq
https://www.mdpi.com/1424-8220/12/11/15907
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


associated with numerous diseases, including cancer, neurodegenerative disorders, and

cardiovascular disease.[2]

Choosing the Right Tool for the Job: An Overview of
Thiol Probes
The quantification of cellular thiols requires sensitive and specific methods. Fluorescent probes

have emerged as a powerful tool due to their high sensitivity and suitability for live-cell imaging.

[2] In this guide, we will compare two widely used classes of thiol-reactive fluorescent probes:

the bimane-based probe, monobromobimane (mBBr), and the benzofurazan-based probe,

ABD-F.

Head-to-Head Comparison: Monobromobimane
(mBBr) vs. ABD-F
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Feature
Monobromobimane
(mBBr)

4-(aminosulfonyl)-7-fluoro-
2,1,3-benzoxadiazole
(ABD-F)

Reaction Mechanism

Alkylation of the thiol group via

nucleophilic substitution of

bromide.[3]

Nucleophilic aromatic

substitution of the fluoride by

the thiol group.[1]

Fluorogenic Response

Essentially non-fluorescent

until it reacts with thiols,

leading to a significant

increase in fluorescence.[3]

Non-fluorescent until reaction

with thiols, yielding a highly

fluorescent product.

Excitation/Emission (Thiol

Adduct)
~398 nm / ~490 nm[3] ~380 nm / ~510 nm[1]

Reaction Conditions
Reacts rapidly with thiols at

physiological pH.[3]

Requires slightly alkaline

conditions (pH ~8) and

elevated temperatures (e.g.,

50-60°C) for optimal reaction.

[4]

Specificity

Reacts with a broad range of

low molecular weight thiols and

protein thiols.[3]

Highly specific for thiols.[4]

Cell Permeability
Cell-permeable, suitable for

live-cell imaging.[3]

Generally used for lysates and

purified systems; cell

permeability can be a

consideration.

Advantages

- Rapid reaction at

physiological pH.- Well-

established and widely cited.-

Suitable for live-cell

applications.

- High sensitivity and

specificity.- Stable fluorescent

adducts.

Limitations - Can react with other

nucleophiles at high

concentrations.- Photostability

- Requires heating and alkaline

pH for optimal reaction, which

may not be suitable for all

biological samples.- Slower
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can be a concern in prolonged

imaging experiments.

reaction kinetics compared to

mBBr.

The Chemistry Behind the Signal: Reaction
Mechanisms
A solid understanding of the underlying chemistry is crucial for experimental design and data

interpretation. Both mBBr and ABD-F are fluorogenic, meaning they are essentially non-

fluorescent until they react with a thiol, which "turns on" their fluorescence. This property is

highly desirable as it minimizes background signal and enhances sensitivity.

Monobromobimane (mBBr)
Monobromobimane reacts with thiols via a straightforward nucleophilic substitution reaction.

The highly nucleophilic thiolate anion attacks the electrophilic bromomethyl group of mBBr,

displacing the bromide ion and forming a stable, fluorescent thioether adduct.

R-SH

Fluorescent Thiol-Bimane Adduct

 Nucleophilic Attack

Monobromobimane

R-SH

Fluorescent Thiol-Benzofurazan Adduct

 Nucleophilic Aromatic Substitution

ABD-F
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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